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Compound of Interest

Compound Name: 2-Chloro-1-(2-nitrophenyl)ethanone

CAS No.: 113337-37-4

Cat. No.: B046773

Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-1-(2-nitrophenyl)ethanone

Disclaimer: A specific, verified Safety Data Sheet (SDS) for 2-Chloro-1-(2-nitrophenyl)ethanone (CAS

No. not definitively available in searched literature) is not readily accessible. This guide has been

meticulously synthesized by analyzing the chemical properties, hazard classifications, and safety

protocols of structurally analogous compounds. The information herein is provided as an expert-level

guide for risk assessment and safe handling procedures for trained research and development

professionals. All procedures should be conducted under the supervision of a qualified chemist and in a

controlled laboratory setting.

Introduction: Understanding the Compound Profile
2-Chloro-1-(2-nitrophenyl)ethanone is a halogenated nitroaromatic ketone. Its structure combines

three key functional groups that dictate its reactivity and toxicological profile:

α-Chloro Ketone: This moiety is a potent lachrymator and a reactive alkylating agent, suggesting

significant irritation and corrosive potential to eyes, skin, and the respiratory tract.[1][2]

Nitrophenyl Group: The nitro group is a strong electron-withdrawing group, which influences the

compound's chemical reactivity and is often associated with toxicity and the potential for hazardous

decomposition upon heating.[3]
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Aromatic Ketone: This core structure provides a basis for comparison with other acetophenone

derivatives.

Given these structural alerts, 2-Chloro-1-(2-nitrophenyl)ethanone must be handled as a hazardous

substance with significant acute toxicity, corrosive properties, and potential long-term health effects.

This guide provides the necessary framework for its safe utilization in a research and drug development

context.

Hazard Identification and GHS Classification
Based on an analysis of related compounds such as 1-chloro-2-nitrobenzene and 2-

chloroacetophenone, the following GHS classification is recommended for preliminary risk assessment.

[1][2][4]

Signal Word:Danger[4]

Hazard Pictograms:

Pictogram Hazard Class

Acute Toxicity (Oral, Dermal)

Skin Corrosion / Eye Damage

Carcinogenicity (Suspected)

Hazardous to the Aquatic Environment

Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.[4][5]

H351: Suspected of causing cancer.

H411: Toxic to aquatic life with long lasting effects.[4]

Precautionary Statements (Selected):
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P201 & P202: Obtain special instructions before use. Do not handle until all safety precautions have

been read and understood.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[5]

P273: Avoid release to the environment.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[6]

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse mouth.

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you

feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[6]

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
Exact data for the target compound is unavailable. The following table provides estimated or analogous

data from structurally similar molecules to guide experimental design.
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Property Value / Information
Source (Analogous
Compound)

Molecular Formula C₈H₆ClNO₃ [6][7]

Molecular Weight 199.59 g/mol [6][7]

Appearance
Likely a white to yellow crystalline

powder or solid.
[2]

Melting Point
31 - 33 °C / 88 - 91 °F (for a

related chloro-nitro compound)

Boiling Point
~245 - 246 °C / 473 - 475 °F (for

related compounds)
[7]

Density ~1.35 - 1.38 g/cm³ [7]

Solubility

Expected to have better solubility

in polar organic solvents (e.g.,

ethanol, DMF) than in water.

[3]

Flash Point
> 100 °C / 212 °F (for related

compounds)
[7][8]

Safe Handling and Personal Protective Equipment (PPE)
The primary routes of exposure are inhalation, skin contact, and eye contact.[2][9] Engineering controls

are paramount for safe handling.

Engineering Controls
All manipulations of 2-Chloro-1-(2-nitrophenyl)ethanone, including weighing and solution preparation,

must be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[1][2]

The work area should be equipped with an easily accessible eyewash station and safety shower.[1][2]

Personal Protective Equipment (PPE) Workflow
The selection of PPE is a critical, self-validating step in the experimental protocol. The following

workflow diagram outlines the decision-making process for ensuring adequate protection.
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Personal Protective Equipment (PPE) Selection Workflow

Assess Task

Weighing Solid

Task Type

Solution WorkTask Type

Purification
(e.g., Chromatography)

Task Type

Standard PPE:
- Safety Glasses

- Lab Coat
- Closed-toe Shoes

Requires

Gloves:
- Nitrile (double-gloved)

- Check breakthrough time

Requires

Eye/Face Protection:
- Chemical Goggles

- Face Shield if splash risk

Requires

Respiratory Protection:
- Required if dusts are generated

- N95/P100 filter or as advised
by safety officer

Requires

Requires

Requires

Requires

Protective Clothing:
- Chemical-resistant apron

- Arm sleeves if needed

Requires

Requires

Requires

Requires

Requires

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow based on the experimental task.
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Detailed PPE Specifications:

Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be worn over

goggles when there is a significant risk of splashing.[1]

Skin Protection: Wear a flame-retardant lab coat. Use heavy-duty nitrile or neoprene gloves; double-

gloving is recommended. Always check the manufacturer's data for chemical breakthrough times.

Contaminated clothing must be removed immediately and decontaminated or disposed of as

hazardous waste.[10]

Respiratory Protection: Respiratory protection, such as a NIOSH-approved respirator with

appropriate cartridges for organic vapors and particulates, is required when dusts are generated or if

working outside of a fume hood (not recommended).[10]

Hygiene Measures: Do not eat, drink, or smoke in the laboratory. Wash hands and face thoroughly after

handling the substance. Apply preventive skin protection.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][11] The

storage location should be a designated corrosives or toxics cabinet and kept locked up, accessible

only to authorized personnel.[1] Store segregated from incompatible materials.[11]

Incompatible Materials:

Strong bases, amines, and alcohols[1]

Strong oxidizing agents[9]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products can be

released, including:

Carbon monoxide (CO) and Carbon dioxide (CO₂)[1]

Nitrogen oxides (NOx)[8]

Hydrogen chloride gas[1]

Reactivity: This compound is combustible. Vapors may be heavier than air and can spread along floors.

On intense heating, it may form explosive mixtures with air.[4]
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Emergency Procedures: A Self-Validating Response
System
In the event of an emergency, a rapid and systematic response is crucial to mitigate harm. All laboratory

personnel must be trained on these procedures.

Emergency Response Workflow
The following diagram outlines the critical decision points and actions for any chemical exposure or spill

incident.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Protocol

Chemical Incident Occurs
(Spill or Exposure)

Assess Severity
(Minor vs. Major)

Minor Spill

Minor Spill
(Controllable)

Major Spill or Any Exposure

Major Spill or
Any Exposure

1. Alert personnel in immediate area.
2. Don appropriate PPE.

3. Contain spill with inert absorbent.
4. Collect into sealed container.

5. Decontaminate area.

Report Incident
to Supervisor / EHS

1. Evacuate immediate area.
2. Activate alarm / Call 911.

3. If exposed, proceed to
   emergency wash station.

Decontamination Protocol

Skin Contact:
- Remove contaminated clothing.

- Flush with water for 15+ min.

Exposure Type

Eye Contact:
- Flush with eyewash for 15+ min.

- Hold eyelids open.

Exposure Type

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill or exposure.
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Step-by-Step Emergency Protocols
Skin Contact:

Immediately proceed to the nearest safety shower or drench hose.[12]

While rinsing, remove all contaminated clothing and jewelry. Seconds count.[12]

Flush the affected area with copious amounts of water for at least 15 minutes.[12][13] Do not use

solvents to wash the skin.[12]

Seek immediate medical attention. Provide the medical team with the chemical name and this safety

guide.[2]

Eye Contact:

Immediately flush the eye(s) with water at an eyewash station for at least 15 minutes.[12][13]

Forcibly hold the eyelids open to ensure water rinses the entire surface of the eye and lids.[13]

Remove contact lenses while rinsing, but do not delay the start of flushing.[12][13]

Seek immediate medical attention from an ophthalmologist regardless of the apparent severity.[4]

Inhalation:

Move the victim to fresh air immediately.[1][2]

If breathing is difficult or has stopped, trained personnel should provide artificial respiration. Do not

use mouth-to-mouth resuscitation.[2]

Seek immediate medical attention.[2]

Ingestion:

Do NOT induce vomiting.[1][14] The substance is expected to be corrosive, and vomiting can cause

further damage.[1]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of

water or milk.[2]
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Call a poison control center or seek immediate medical attention.[15]

Fire Fighting:

Use carbon dioxide, dry chemical powder, or appropriate foam for small fires.[2] Water spray can be

used to cool containers.[9]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent

contact with hazardous vapors and decomposition products.[1][2]

Toxicological Information
The toxicological properties of 2-Chloro-1-(2-nitrophenyl)ethanone have not been fully investigated.

[1] The following information is inferred from its structural components and data from analogous

chemicals.

Acute Toxicity: Expected to be toxic via oral, dermal, and inhalation routes.[2]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[4][5]

Serious Eye Damage/Irritation: Causes severe eye damage and is a lachrymator (a substance that

causes tearing).[1][9]

Carcinogenicity: Suspected of causing cancer based on data for related nitroaromatic compounds.

Other Effects: Ingestion may cause severe swelling and damage to the gastrointestinal tract, with a

danger of perforation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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